Cas no 62500-21-4 (Copper, (3-ethoxy-3-oxo-1-propynyl)-)
62500-21-4 structure
Product Name:Copper, (3-ethoxy-3-oxo-1-propynyl)-
CAS No:62500-21-4
MF:C5H5CuO2
MW:160.638003110886
CID:442560
PubChem ID:85437952
Update Time:2025-04-19
Copper, (3-ethoxy-3-oxo-1-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Copper, (3-ethoxy-3-oxo-1-propynyl)-
- copper(1+),ethyl prop-2-ynoate
- 62500-21-4
- DTXSID00487610
-
- Inchi: 1S/C5H5O2.Cu/c1-3-5(6)7-4-2;/h4H2,2H3;/q-1;+1
- InChI Key: QWQIFSHFHUHVIR-UHFFFAOYSA-N
- SMILES: [Cu+].O(C(C#[C-])=O)CC
Computed Properties
- Exact Mass: 159.95855
- Monoisotopic Mass: 159.958552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 107
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Copper, (3-ethoxy-3-oxo-1-propynyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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